Cas no 784-81-6 (phenyl benzenesulfinyl sulfone)

• Product Name: phenyl benzenesulfinyl sulfone
• CAS No: 784-81-6
• MF: C₁₂H₁₀O₃S₂
• MW: 266.336000919342
• CID: 861881
• PubChem ID: 136625
• Update Time: 2025-04-19

phenyl benzenesulfinyl sulfone Chemical and Physical Properties

Names and Identifiers

• phenyl benzenesulfinyl sulfone
• benzenesulfonylsulfinylbenzene
• DTXSID10999739
• SCHEMBL1848130
• 1,1,2-Trioxo-1,2-diphenyl-1lambda~6~,2lambda~4~-disulfane
• 784-81-6

• Inchi： 1S/C12H10O3S2/c13-16(11-7-3-1-4-8-11)17(14,15)12-9-5-2-6-10-12/h1-10H
• InChI Key： GCYFEGKYSQLZAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.0072
• Monoisotopic Mass: 266.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds